Cas no 2228869-35-8 (methyl 4-(but-3-yn-2-yl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-(but-3-yn-2-yl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228869-35-8
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 6452889
• PubChem ID: 165610276
• Update Time: 2025-11-01

methyl 4-(but-3-yn-2-yl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(but-3-yn-2-yl)-1-methyl-1H-pyrazole-3-carboxylate
• 2228869-35-8
• EN300-1739260

• Inchi： 1S/C10H12N2O2/c1-5-7(2)8-6-12(3)11-9(8)10(13)14-4/h1,6-7H,2-4H3
• InChI Key： AXOIAUPPJDARQD-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CN(C)N=1)C(C#C)C)=O

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.1Ų

Additional information on methyl 4-(but-3-yn-2-yl)-1-methyl-1H-pyrazole-3-carboxylate

Methyl 4-(but-3-yn-2-yl)-1-methyl-1H-pyrazole-3-carboxylate: A Comprehensive Overview

Methyl 4-(but-3-yn-2-yl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228869-35-8) is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and agricultural sciences. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications. The structure of methyl 4-(but-3-yn-2-yl)-1-methyl-1H-pyrazole-3-carboxylate is characterized by a pyrazole ring substituted with a methyl group at position 1, a butynyl group at position 4, and a carboxymethoxy group at position 3. These substituents contribute to its unique chemical properties and functional versatility.

Recent studies have highlighted the potential of methyl 4-(butynyl)pyrazole derivatives as promising candidates in the development of novel agrochemicals. Researchers have demonstrated that these compounds exhibit potent insecticidal and fungicidal activities, making them valuable in crop protection. For instance, a study published in the *Journal of Agricultural and Food Chemistry* revealed that methyl 4-(butynyl)pyrazole derivatives can effectively target key enzymes in fungal pathogens, thereby inhibiting their growth and reproduction. This finding underscores the importance of methyl 4-(butynyl)pyrazole derivatives in sustainable agriculture practices.

The synthesis of methyl 4-(butynyl)pyrazole derivatives involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by selective substitution reactions to introduce the desired substituents. One notable advancement in this area is the use of transition metal-catalyzed coupling reactions, which have significantly improved the efficiency and selectivity of the synthesis process. For example, a report in *Organic Process Research & Development* described a palladium-catalyzed cross-coupling reaction that enables the straightforward introduction of the butynyl group onto the pyrazole ring.

One of the most intriguing aspects of methyl 4-(butynyl)pyrazole derivatives is their ability to modulate cellular signaling pathways. Recent investigations have shown that these compounds can interact with G-protein coupled receptors (GPCRs), which are critical mediators of cellular communication. A study published in *Bioorganic & Medicinal Chemistry Letters* demonstrated that methyl 4-(butynyl)pyrazole derivatives exhibit selective agonistic activity at certain GPCR subtypes, suggesting their potential as lead compounds for drug discovery.

In addition to its biological applications, methyl 4-(butynyl)pyrazole derivatives have also been explored for their role in materials science. Researchers have investigated their ability to form self-assembled monolayers on various surfaces, which could find applications in sensor technology and nanotechnology. A paper in *Langmuir* reported that methyl 4-(butynyl)pyrazole derivatives can form stable monolayers with tunable surface properties, making them suitable for use in biosensor applications.

The environmental impact of methyl 4-(butynyl)pyrazole derivatives has also been a topic of interest. Studies have shown that these compounds exhibit moderate biodegradability under aerobic conditions, which is an important consideration for their use in agricultural settings. However, further research is needed to fully understand their long-term ecological effects and to develop strategies for minimizing environmental risks.

In conclusion, methyl 4-(butynyl)pyrazole derivatives, represented by CAS No. 2228869